N-(2-benzoyl-4-chlorophenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
Description
N-(2-benzoyl-4-chlorophenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide, or BCP-DPA for short, is a synthetic compound with a variety of applications in the field of scientific research. BCP-DPA is a small molecule that can be used as a ligand to bind to particular proteins and receptors, making it a useful tool in the study of protein-protein interactions. BCP-DPA has been used in a range of studies, including those involving cancer, diabetes, and Alzheimer’s disease, and is a promising compound for further research.
Scientific Research Applications
Peptide Synthesis
1-Pyrrolidineacetamide, N-(2-benzoyl-4-chlorophenyl)-2,5-dioxo-, along with its enantiomers, serves as an excellent reagent for the preparation of tailor-made α- and β-amino acids. These amino acids are essential building blocks for bioactive peptides, pharmaceuticals, and other chemical entities. Unlike traditional resolution methods, this approach avoids tedious procedures and provides enantiomerically pure products .
properties
IUPAC Name |
N-(2-benzoyl-4-chlorophenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN2O4/c20-13-6-7-15(14(10-13)19(26)12-4-2-1-3-5-12)21-16(23)11-22-17(24)8-9-18(22)25/h1-7,10H,8-9,11H2,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGXRJFHOUHLMCK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)CC(=O)NC2=C(C=C(C=C2)Cl)C(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80206886 |
Source
|
| Record name | 1-Pyrrolidineacetamide, N-(2-benzoyl-4-chlorophenyl)-2,5-dioxo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80206886 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
370.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Pyrrolidineacetamide, N-(2-benzoyl-4-chlorophenyl)-2,5-dioxo- | |
CAS RN |
58142-33-9 |
Source
|
| Record name | 1-Pyrrolidineacetamide, N-(2-benzoyl-4-chlorophenyl)-2,5-dioxo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058142339 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Pyrrolidineacetamide, N-(2-benzoyl-4-chlorophenyl)-2,5-dioxo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80206886 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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